Cas no 2029554-95-6 (Carbamic acid, N-[1-methyl-2-oxo-2-(4-thiazolyl)ethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[1-methyl-2-oxo-2-(4-thiazolyl)ethyl]-, 1,1-dimethylethyl ester
• CAS No: 2029554-95-6
• MF: C₁₁H₁₆N₂O₃S
• MW: 256.321341514587
• CID: 5293634
• Update Time: 2025-10-31

Carbamic acid, N-[1-methyl-2-oxo-2-(4-thiazolyl)ethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[1-methyl-2-oxo-2-(4-thiazolyl)ethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C11H16N2O3S/c1-7(9(14)8-5-17-6-12-8)13-10(15)16-11(2,3)4/h5-7H,1-4H3,(H,13,15)
• InChI Key： LUZOWZVNBQZNOE-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C)C(=O)C1=CSC=N1

Additional information on Carbamic acid, N-[1-methyl-2-oxo-2-(4-thiazolyl)ethyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[1-Methyl-2-Oxo-2-(4-Thiazolyl)Ethyl], 1,1-Dimethylethyl Ester

Carbamic acid derivatives have long been of interest in the fields of organic chemistry and pharmacology due to their versatile applications in drug design and agrochemicals. Among these derivatives, the compound Carbamic acid, N-[1-methyl-2-oxo-2-(4-thiazolyl)ethyl], 1,1-dimethylethyl ester (CAS No. 2029554-95-6) stands out as a unique molecule with potential biological activity and synthetic utility. This compound is characterized by its complex structure, which includes a carbamate group, a thiazole ring, and a branched alkyl chain. The combination of these structural elements suggests that it may exhibit interesting chemical reactivity and biological interactions.

The carbamate group in this compound is a key functional group that plays a significant role in its reactivity. Carbamates are known for their ability to act as inhibitors of acetylcholinesterase (AChE), an enzyme involved in neurotransmitter regulation. This property has led to their exploration in the development of insecticides and herbicides. However, the presence of the thiazole ring introduces additional complexity to the molecule. Thiazoles are heterocyclic compounds with potential anti-inflammatory, antifungal, and anticancer activities. The integration of this heterocycle into the carbamate framework may enhance the compound's bioavailability or target specificity.

Recent studies have focused on the synthesis and characterization of similar carbamate derivatives to understand their pharmacokinetic properties better. For instance, researchers have investigated the influence of substituents on the stability and solubility of carbamate-based compounds. In the case of Carbamic acid, N-[1-methyl-2-oxo-2-(4-thiazolyl)ethyl], 1,1-dimethylethyl ester, the 4-thiazolyl group is expected to contribute to both hydrophobicity and hydrogen bonding capacity. This balance may improve its absorption across biological membranes while maintaining its chemical stability.

The 1,1-dimethylethyl ester moiety further modulates the physical properties of the compound. Ester groups are commonly used in drug delivery systems due to their ability to enhance lipophilicity and reduce toxicity. In this context, the ester group may facilitate the transport of the compound across lipid bilayers or prolong its residence time in biological systems. Additionally, this group can be cleaved under specific conditions, allowing for controlled release mechanisms in therapeutic applications.

From a synthetic standpoint, this compound can be prepared via multi-step reactions involving nucleophilic acyl substitution and cyclization processes. The construction of the thiazole ring typically involves condensation reactions between an amine derivative and a carbon disulfide or thiourea derivative. The subsequent attachment of the carbamate group requires precise control over reaction conditions to ensure regioselectivity and yield optimization.

Recent advancements in green chemistry have also influenced the synthesis of such compounds. Researchers are increasingly adopting catalytic methods or biocatalysts to reduce waste generation and improve atom economy. For example, enzymatic catalysis using lipases has been explored for selective esterification reactions in carbamate synthesis. These approaches not only enhance sustainability but also pave the way for large-scale production of compounds like Carbamic acid, N-[1-methyl-2-oxo-2-(4-thiazolyl)ethyl], 1,1-dimethylethyl ester.

In terms of biological evaluation, this compound has shown promise in preliminary assays targeting enzyme inhibition and cell proliferation modulation. Its ability to inhibit key enzymes involved in metabolic pathways suggests potential applications in treating metabolic disorders or infectious diseases. Furthermore, its interaction with cellular receptors has been studied using computational modeling techniques such as molecular docking and dynamics simulations.

Despite these advancements, there remain challenges in fully understanding this compound's mechanism of action at molecular levels. Ongoing research aims to elucidate its binding affinity towards specific protein targets and its impact on cellular signaling pathways. Such insights will be critical for optimizing its therapeutic potential while minimizing off-target effects.

In conclusion, Carbamic acid, N-[1-methyl-2-oxo-2-(4-thiazolyl)ethyl], 1,1-dimethylethyl ester represents a valuable addition to the library of bioactive molecules with diverse functional groups and structural motifs. Its unique combination of a carbamate group with a thiazole ring offers opportunities for innovation across multiple disciplines within chemistry and biology.